Cas no 1537082-33-9 (5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-)

• Product Name: 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-
• CAS No: 1537082-33-9
• MF: C₉H₁₀ClN₃O₂
• MW: 227.647600650787
• CID: 6444907
• Update Time: 2025-06-08

5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-
• 4-Chloro-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C9H10ClN3O2/c10-8-7(4-14)9(12-5-11-8)13-2-1-6(15)3-13/h4-6,15H,1-3H2
• InChI Key： BXJRCTNSBAMQIX-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(O)C2)=C(C=O)C(Cl)=N1

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• Boiling Point: 453.7±45.0 °C(Predicted)
• pka: 14.18±0.20(Predicted)

Additional information on 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-

Research Brief on 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- (CAS: 1537082-33-9)

The compound 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- (CAS: 1537082-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the importance of 5-Pyrimidinecarboxaldehyde derivatives as key building blocks for the synthesis of novel therapeutic agents. The presence of the 4-chloro and 3-hydroxy-1-pyrrolidinyl substituents in this particular compound enhances its reactivity and makes it a valuable scaffold for the development of kinase inhibitors and other small-molecule drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective inhibitors targeting specific oncogenic kinases.

In terms of synthetic methodology, advances in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to 5-Pyrimidinecarboxaldehyde derivatives. Researchers have employed palladium-catalyzed cross-coupling reactions and organocatalytic strategies to access this compound with high yield and purity. These developments are critical for scaling up production and ensuring the compound's availability for further pharmacological evaluation.

Biological evaluations of 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- have revealed promising activity against a range of molecular targets. In vitro assays have shown that this compound exhibits inhibitory effects on several protein kinases involved in cancer cell proliferation. Additionally, its unique structural features contribute to improved pharmacokinetic properties, such as enhanced solubility and metabolic stability, which are crucial for drug development.

Looking ahead, the potential applications of this compound extend beyond oncology. Preliminary data suggest its utility in the design of anti-inflammatory and antiviral agents, broadening its impact in pharmaceutical research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- (CAS: 1537082-33-9) represents a promising chemical entity with diverse applications in drug discovery. Continued research into its synthetic pathways, biological mechanisms, and therapeutic potential will undoubtedly contribute to the advancement of chemical biology and medicinal chemistry.